Cas no 851773-93-8 (tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate)

• Product Name: tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate
• CAS No: 851773-93-8
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 4232953
• PubChem ID: 59683245
• Update Time: 2025-05-19

tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (7-hydroxy-2-naphthalenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate
• EN300-26665095
• tert-butyl (7-hydroxy-2-naphthyl)carbamate
• GVCBVLOMQVBFMP-UHFFFAOYSA-N
• 851773-93-8
• SCHEMBL14037475

• Inchi： 1S/C15H17NO3/c1-15(2,3)19-14(18)16-12-6-4-10-5-7-13(17)9-11(10)8-12/h4-9,17H,1-3H3,(H,16,18)
• InChI Key： GVCBVLOMQVBFMP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2C=CC(=CC=2C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.12084340Da
• Monoisotopic Mass: 259.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate

Introduction to Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate (CAS No. 851773-93-8)

Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 851773-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The structural features of Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate, particularly the presence of a naphthalene ring system functionalized with a hydroxyl group and a carbamate moiety, make it a promising candidate for further exploration in synthetic chemistry and biological assays.

The naphthalen-2-yl substituent in the molecular structure imparts unique electronic and steric properties to the compound, which can influence its reactivity and interactions with biological targets. The hydroxyl group at the 7-position of the naphthalene ring introduces polarity and potential hydrogen bonding capabilities, enhancing its solubility in polar solvents and facilitating interactions with biomolecules. Additionally, the tert-butyl carbamate group at the nitrogen atom provides stability against hydrolysis under neutral to slightly acidic conditions, making it a suitable protecting group in multi-step synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthalene derivatives due to their structural similarity to natural products and known bioactive compounds. The 7-hydroxynaphthalen-2-yl scaffold has been reported to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that certain naphthalene derivatives can modulate enzyme activity by binding to specific pockets on target proteins. The incorporation of a carbamate group into these structures may further enhance their binding affinity and selectivity.

Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate has been synthesized through multi-step organic reactions involving nucleophilic substitution, condensation, and protection-deprotection strategies. The tert-butyl carbamate group is typically introduced as a protecting agent for amino groups during synthetic workflows, ensuring that reactive sites remain inaccessible until the final stage of drug development. This approach is particularly useful in complex molecule synthesis where selective functionalization is crucial.

The compound's solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies. Researchers have utilized Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate as an intermediate in the synthesis of more complex pharmacophores, leveraging its structural rigidity and functional diversity. The hydroxyl group at the 7-position of the naphthalene ring can be further modified through etherification or esterification reactions to introduce additional functionalities, expanding its utility in drug design.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate for potential biological activity. Molecular docking studies have been conducted to predict its binding interactions with target enzymes and receptors, providing insights into its mechanism of action. These computational approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

In addition to its pharmaceutical applications, Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate has shown potential in material science research. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensing technologies. The hydroxyl group can act as a ligand for metal coordination, while the rigid naphthalene core provides structural stability to these complexes.

The synthesis of Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate involves careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 2-naphthol with tert-butanol under acidic or basic catalysis, followed by carbamate formation using appropriate reagents such as phosgene or its alternatives like diethyl carbonate. Purification techniques such as column chromatography or recrystallization are employed to isolate the desired product from impurities.

The chemical properties of Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate, including its melting point, solubility, and spectroscopic characteristics, have been thoroughly characterized using modern analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. Infrared (IR) spectroscopy is used to identify functional groups present in the compound.

The biological evaluation of Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate has revealed interesting interactions with various biological targets. Preliminary studies have shown that it can inhibit certain enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in managing chronic inflammatory diseases. Further research is needed to elucidate its full spectrum of biological activities and toxicological profile.

In conclusion, Tert-butyl N-(7-hydroxynaphthalen-2-yl)carbamate (CAS No. 851773-93-8) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable building block for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this are expected to play an increasingly important role in advancing chemical biology and medicinal chemistry.